Cas no 1153484-01-5 (1-{1-(2-bromophenyl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(2-bromophenyl)ethylamino}propan-2-ol
• CAS No: 1153484-01-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5176637
• PubChem ID: 43499394
• Update Time: 2025-10-12

1-{1-(2-bromophenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2-bromophenyl)ethyl]amino}propan-2-ol
• 1-((1-(2-Bromophenyl)ethyl)amino)propan-2-ol
• 2-Propanol, 1-[[1-(2-bromophenyl)ethyl]amino]-
• 1-{1-(2-bromophenyl)ethylamino}propan-2-ol

• Inchi： 1S/C11H16BrNO/c1-8(14)7-13-9(2)10-5-3-4-6-11(10)12/h3-6,8-9,13-14H,7H2,1-2H3
• InChI Key： JJHCQUVTUDDVBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)NCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-{1-(2-bromophenyl)ethylamino}propan-2-ol

Comprehensive Overview of 1-{1-(2-bromophenyl)ethylamino}propan-2-ol (CAS No. 1153484-01-5)

1-{1-(2-bromophenyl)ethylamino}propan-2-ol (CAS No. 1153484-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its bromophenyl and amino alcohol functional groups, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and synthetic pathways, which make it a valuable candidate for further study.

The compound's CAS number 1153484-01-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, 1-{1-(2-bromophenyl)ethylamino}propan-2-ol, reflects its precise chemical structure, which includes a 2-bromophenyl moiety attached to an ethylamino group and a propan-2-ol chain. This configuration contributes to its solubility and reactivity, making it suitable for various experimental and industrial applications.

In recent years, the demand for specialty chemicals like 1-{1-(2-bromophenyl)ethylamino}propan-2-ol has surged, driven by advancements in medicinal chemistry and biotechnology. Users frequently search for terms such as "synthesis of bromophenyl derivatives" or "applications of amino alcohols in pharmaceuticals," highlighting the growing interest in this niche. The compound's potential as a building block for more complex molecules further underscores its importance in modern research.

From a safety and handling perspective, 1-{1-(2-bromophenyl)ethylamino}propan-2-ol requires standard laboratory precautions, including proper ventilation and personal protective equipment. While it is not classified as a hazardous material, its bromine content necessitates careful handling to avoid unnecessary exposure. Researchers often inquire about "storage conditions for bromophenyl compounds" or "stability of amino alcohols," reflecting the need for detailed guidelines.

The compound's spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize 1-{1-(2-bromophenyl)ethylamino}propan-2-ol, ensuring its suitability for high-precision applications. These methods align with the increasing focus on quality control in chemical manufacturing.

In conclusion, 1-{1-(2-bromophenyl)ethylamino}propan-2-ol (CAS No. 1153484-01-5) represents a versatile and scientifically significant compound. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug development and material engineering. As interest in custom synthesis and tailored chemicals grows, this compound is poised to play a pivotal role in future innovations.